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Compound of Interest

Compound Name:
5-(4-Hydroxybenzyl)thiazolidine-

2,4-dione

Cat. No.: B029171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-(4-Hydroxybenzyl)thiazolidine-2,4-dione is a heterocyclic compound belonging to the

thiazolidinedione class.[1] This molecule serves as a crucial intermediate in the synthesis of

various pharmaceutical compounds, most notably the thiazolidinedione (TZD) class of

antidiabetic drugs like Pioglitazone.[1][2] Its chemical structure, featuring a thiazolidine-2,4-

dione core linked to a 4-hydroxybenzyl group, imparts it with interesting biological potential,

including antihyperglycemic, antitumor, anti-inflammatory, and antimicrobial properties.[1][3]

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and known biological activities of 5-(4-Hydroxybenzyl)thiazolidine-2,4-dione, intended to

support further research and development efforts.

Core Chemical Properties
The fundamental chemical and physical properties of 5-(4-Hydroxybenzyl)thiazolidine-2,4-
dione are summarized in the table below, providing a consolidated reference for researchers.
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Property Value Source(s)

IUPAC Name

5-[(4-

hydroxyphenyl)methyl]-1,3-

thiazolidine-2,4-dione

[1][4]

Synonyms

5-(4-Hydroxybenzyl)-2,4-

thiazolidinedione, U 90441,

Glitazone

[1][3][4]

CAS Number 74772-78-4 [1][3][4]

Molecular Formula C₁₀H₉NO₃S [1][3][4]

Molecular Weight 223.25 g/mol [1][3][4]

Appearance

White to off-white or light

yellow to light red crystalline

powder

[3][5]

Melting Point 145-147 °C or 155-159 °C [3][5]

Boiling Point (Predicted) 471.5 ± 18.0 °C [5]

Density (Predicted) 1.450 ± 0.06 g/cm³ [5]

pKa (Predicted) 6.38 ± 0.50 [5]

Solubility
Slightly soluble in DMSO

(heated) and Methanol
[5]

Synthesis and Experimental Protocols
The primary method for synthesizing 5-(4-Hydroxybenzyl)thiazolidine-2,4-dione is through a

two-step process involving a Knoevenagel condensation followed by a reduction.[1][2]

Experimental Protocol: Two-Step Synthesis
Step 1: Knoevenagel Condensation of 4-Hydroxybenzaldehyde and Thiazolidine-2,4-dione

Reactants and Catalyst: 4-hydroxybenzaldehyde and thiazolidine-2,4-dione are the primary

reactants.[1][2] An amine-based catalyst, such as piperidinium acetate or pyrrolidine, is used
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to facilitate the condensation.[1][2]

Solvent: The reaction is typically carried out in a suitable organic solvent like toluene or

methanol.[1]

Procedure:

Equimolar amounts of 4-hydroxybenzaldehyde and thiazolidine-2,4-dione are dissolved in

the chosen solvent.

A catalytic amount of the amine-based catalyst is added to the mixture.

The reaction mixture is heated under reflux for a specified period, with continuous removal

of water formed during the reaction (e.g., using a Dean-Stark apparatus if in toluene).

The progress of the reaction is monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is cooled, and the intermediate product, 5-(4-

hydroxybenzylidene)thiazolidine-2,4-dione, precipitates out.

The precipitate is filtered, washed with a cold solvent, and dried.

Step 2: Reduction of 5-(4-hydroxybenzylidene)thiazolidine-2,4-dione

Reducing Agent: The intermediate is then reduced to the final product.

Procedure:

The dried intermediate is suspended in a suitable solvent.

A reducing agent is added portion-wise at a controlled temperature.

The reaction is stirred until the reduction is complete, as monitored by TLC.

The reaction is then quenched, and the pH is adjusted to 6-7 using an acid like acetic acid

to precipitate the final product, 5-(4-hydroxybenzyl)thiazolidine-2,4-dione.[2]

The crude product is filtered and can be further purified by recrystallization or column

chromatography.[2]
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A visual representation of this synthetic workflow is provided below.

Synthesis Workflow

Starting Materials:
4-Hydroxybenzaldehyde
Thiazolidine-2,4-dione

Knoevenagel Condensation
(Amine Catalyst, Toluene/Methanol)

Intermediate:
5-(4-Hydroxybenzylidene)thiazolidine-2,4-dione

Reduction

Final Product:
5-(4-Hydroxybenzyl)thiazolidine-2,4-dione

Purification
(Precipitation, Recrystallization/Chromatography)

Click to download full resolution via product page

Synthesis of 5-(4-Hydroxybenzyl)thiazolidine-2,4-dione.
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Biological Activity and Mechanism of Action
While 5-(4-Hydroxybenzyl)thiazolidine-2,4-dione is primarily recognized as a synthetic

intermediate, preliminary studies have indicated its own potential biological activities.[1]

Antihyperglycemic Activity
As a member of the thiazolidinedione family, this compound is structurally related to potent

antidiabetic drugs. The mechanism of action of thiazolidinediones involves the activation of

Peroxisome Proliferator-Activated Receptor gamma (PPAR-γ), a nuclear receptor that plays a

key role in regulating glucose and lipid metabolism.[6][7]

Activation of PPAR-γ leads to:

Increased insulin sensitivity in adipose tissue, skeletal muscle, and the liver.

Enhanced glucose uptake in peripheral tissues.

Regulation of adipocyte differentiation.

The general signaling pathway for TZD-mediated PPAR-γ activation is illustrated below.
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PPAR-γ Signaling Pathway
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Target Gene Transcription

Initiates

Increased Insulin Sensitivity
Improved Glucose Homeostasis

Leads to

Click to download full resolution via product page

General mechanism of TZD action on PPAR-γ.

Anti-inflammatory and Antitumor Potential
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Some studies suggest that 5-(4-Hydroxybenzyl)thiazolidine-2,4-dione and its derivatives

possess anti-inflammatory and antitumor properties.[1] Molecular docking studies indicate

potential interactions with enzymes involved in lipid metabolism, such as lipoxygenase,

suggesting a role in anti-inflammatory pathways.[1] Furthermore, preliminary research has

shown cytotoxicity against various cancer cell lines.[1] The underlying mechanisms for these

activities are still under investigation.

Conclusion
5-(4-Hydroxybenzyl)thiazolidine-2,4-dione is a versatile chemical intermediate with a well-

defined synthetic pathway. Its structural similarity to established thiazolidinedione drugs

provides a strong rationale for its use in the development of novel therapeutics, particularly for

metabolic disorders. The preliminary findings of its intrinsic biological activities, including anti-

inflammatory and antitumor effects, warrant further investigation to fully elucidate its therapeutic

potential. This guide serves as a foundational resource for researchers aiming to explore and

capitalize on the chemical and biological properties of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide on 5-(4-
Hydroxybenzyl)thiazolidine-2,4-dione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029171#5-4-hydroxybenzyl-thiazolidine-2-4-dione-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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